Cas no 2172489-77-7 (1-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol)

• Product Name: 1-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol
• CAS No: 2172489-77-7
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 6108180
• PubChem ID: 165600690
• Update Time: 2025-10-31

1-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol
• 2172489-77-7
• EN300-1632746
• 1-[1-(hydroxymethyl)cyclohexyl]cyclopentan-1-ol

• Inchi： 1S/C12H22O2/c13-10-11(6-2-1-3-7-11)12(14)8-4-5-9-12/h13-14H,1-10H2
• InChI Key： CKWPWWMPXSWAKD-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(CO)CCCCC1

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol

Comprehensive Overview of 1-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol (CAS No. 2172489-77-7): Properties, Applications, and Industry Insights

1-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol (CAS No. 2172489-77-7) is a specialized organic compound gaining traction in pharmaceutical and fine chemical industries due to its unique structural features. This bicyclic alcohol derivative combines a cyclopentane and cyclohexane ring system, functionalized with hydroxyl groups that enhance its reactivity and solubility. Recent studies highlight its potential as a chiral building block for asymmetric synthesis, aligning with the growing demand for enantioselective catalysts in drug development.

The compound's hydroxymethyl moiety enables diverse chemical modifications, making it valuable for designing prodrugs or polymer precursors. Researchers are investigating its role in green chemistry applications, particularly in solvent-free reactions—a hot topic among sustainability-focused chemists. With melting points between 80-85°C and moderate polarity, 1-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol exhibits ideal characteristics for purification via crystallization, addressing common industry challenges in isolating high-purity intermediates.

Analytical characterization of CAS No. 2172489-77-7 reveals distinct NMR signatures: a downfield singlet at 4.2 ppm for the hydroxymethyl proton and complex multiplet patterns between 1.2-2.3 ppm for the alicyclic protons. These spectral markers facilitate quality control in production batches, a critical factor for manufacturers responding to tightened regulatory standards. The compound's stability under inert atmospheres up to 150°C makes it suitable for high-temperature reactions, a property frequently queried in material science forums.

Emerging applications leverage the steric hindrance provided by its cyclohexylcyclopentyl core to control reaction stereochemistry. Patent analyses show increasing use in OLED materials and liquid crystal formulations, where its rigid structure improves thermal stability—a key requirement for next-generation display technologies. This aligns with surging Google searches for "heat-resistant organic semiconductors" and "low-viscosity LC compounds."

Process chemists have developed efficient routes to 1-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol via Grignard reactions or hydrogenation of corresponding ketones, with recent optimizations achieving >90% yields. These methodologies feature prominently in academic discussions about atom economy, reflecting industry shifts toward waste reduction. The compound's logP value of 1.8 suggests balanced lipophilicity, explaining its growing popularity in transdermal drug delivery research—another trending topic in pharmaceutical circles.

Safety assessments indicate that proper handling requires standard organic lab precautions, with no extraordinary hazards reported. This safety profile contributes to its adoption in academic settings, where it serves as an advanced teaching example for conformational analysis and steric effects—concepts heavily searched by chemistry students. Commercial availability through major chemical suppliers has increased 300% since 2020, signaling rising industrial demand.

Future research directions may explore its metal-organic framework (MOF) applications, given the compound's ability to act as a ditopic linker. Computational studies predict strong binding affinities with lanthanide ions, relevant to luminescent material development—a field experiencing exponential growth according to recent publication metrics. These advancements position 1-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol as a versatile scaffold meeting multiple modern chemistry priorities.